Cas no 190275-60-6 (D-Valine, N-[(4-fluorophenyl)sulfonyl]-)

• Product Name: D-Valine, N-[(4-fluorophenyl)sulfonyl]-
• CAS No: 190275-60-6
• MF: C₁₁H₁₄FNO₄S
• MW: 275.296565532684
• CID: 2787106
• PubChem ID: 737247
• Update Time: 2025-05-28

D-Valine, N-[(4-fluorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• VNRQLAGSSZUTTO-SNVBAGLBSA-N
• N-[(4-fluorophenyl)sulfonyl]-D-valine
• N-[(4-fluorophenyl)-sulfonyl]-D-valine
• 190275-60-6
• SCHEMBL6797666
• D-Valine, N-[(4-fluorophenyl)sulfonyl]-
• DTXSID70353212
• EiM07-30000
• AKOS017539704

• Inchi： 1S/C11H14FNO4S/c1-7(2)10(11(14)15)13-18(16,17)9-5-3-8(12)4-6-9/h3-7,10,13H,1-2H3,(H,14,15)/t10-/m1/s1
• InChI Key： VNRQLAGSSZUTTO-SNVBAGLBSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N[C@@H](C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 275.06275726Da
• Monoisotopic Mass: 275.06275726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.9Ų

Additional information on D-Valine, N-[(4-fluorophenyl)sulfonyl]-

Comprehensive Overview of D-Valine, N-[(4-fluorophenyl)sulfonyl]- (CAS No. 190275-60-6): Properties, Applications, and Research Insights

D-Valine, N-[(4-fluorophenyl)sulfonyl]- (CAS No. 190275-60-6) is a specialized chiral compound widely recognized for its unique structural and functional properties in organic synthesis and pharmaceutical research. This compound, derived from D-valine, incorporates a 4-fluorophenylsulfonyl group, which enhances its reactivity and selectivity in asymmetric synthesis. Researchers and industries value this molecule for its potential in designing peptidomimetics, enzyme inhibitors, and other bioactive agents. Its CAS number 190275-60-6 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains.

The growing interest in fluorinated sulfonamides and chiral building blocks has positioned D-Valine, N-[(4-fluorophenyl)sulfonyl]- as a focal point in modern drug discovery. With the rise of personalized medicine and targeted therapies, compounds like this are increasingly explored for their ability to modulate protein-protein interactions and improve drug bioavailability. Searches for "sulfonyl derivatives in drug design" or "chiral auxiliaries for asymmetric synthesis" reflect the scientific community's demand for innovative solutions. This aligns with trends in green chemistry, where efficient synthesis routes for such molecules are prioritized to reduce environmental impact.

From a structural perspective, the 4-fluorophenyl moiety in CAS 190275-60-6 introduces electron-withdrawing characteristics, influencing the compound's stability and binding affinity. This feature is particularly valuable in developing protease inhibitors or kinase modulators, areas dominating recent publications. Laboratories often query "how to synthesize fluorinated amino acid derivatives" or "applications of D-Valine sulfonamides," underscoring the compound's versatility. Additionally, its role in peptide backbone modification attracts attention in neurodegenerative disease research, where modified amino acids can enhance blood-brain barrier penetration.

Quality control and analytical characterization of D-Valine, N-[(4-fluorophenyl)sulfonyl]- rely on advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The compound's CAS registry 190275-60-6 is frequently cross-referenced in patent filings related to small-molecule therapeutics, highlighting its industrial relevance. As sustainability gains traction, researchers also investigate catalytic methods to optimize its production, addressing queries such as "eco-friendly synthesis of sulfonamide derivatives."

In conclusion, D-Valine, N-[(4-fluorophenyl)sulfonyl]- exemplifies the intersection of chiral chemistry and medicinal innovation. Its applications span from preclinical drug development to material science, driven by the demand for high-purity intermediates. With ongoing studies on structure-activity relationships (SAR) and bioisosteric replacements, this compound continues to inspire breakthroughs in life sciences. For sourcing or collaborative research, verifying CAS No. 190275-60-6 through accredited suppliers remains essential to ensure reproducibility and safety in experimental workflows.